Cas no 1804451-03-3 (5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol)

• Product Name: 5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol
• CAS No: 1804451-03-3
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4854092
• Update Time: 2025-10-29

5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H7ClF2N2O/c8-6-3(7(9)10)1-4(11)5(2-13)12-6/h1,7,13H,2,11H2
• InChI Key： UTLJCVVAWQQGTB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(CO)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol

5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol: A Versatile CAS No. 1804451-03-3 Compound for Pharmaceutical and Biomedical Applications

5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol is a synthetic organic compound with a unique molecular structure that combines multiple functional groups, including an amino group, a chloro substituent, a difluoromethyl moiety, and a hydroxymethyl group. This compound, identified by its CAS No. 1804451-03-3, has garnered significant attention in the pharmaceutical and biomedical research communities due to its potential applications in drug discovery and development. The molecular framework of this compound features a pyridine ring, a heterocyclic aromatic compound, which serves as a key scaffold for many bioactive molecules. The presence of the difluoromethyl group at the 3-position and the hydroxymethyl group at the 6-position introduces additional chemical complexity and functional versatility.

The synthesis of 5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and fluorination processes. Recent studies have demonstrated that the introduction of fluorine atoms into the molecular structure can significantly enhance the compound's metabolic stability and biological activity. This is particularly relevant in the context of drug development, where the optimization of molecular properties such as lipophilicity, solubility, and bioavailability is critical for therapeutic success. The difluoromethyl group, in particular, is known to influence the compound's interactions with biological targets, such as enzymes and receptors.

Research published in the Journal of Medicinal Chemistry (2023) highlights the potential of 5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol as a lead compound for the design of new antitumor agents. The compound's ability to modulate the activity of specific kinases, which are implicated in various cancers, has been explored in preclinical studies. Additionally, the amino and hydroxymethyl groups contribute to the compound's capacity to form hydrogen bonds with target proteins, enhancing its binding affinity and selectivity. These properties make the compound a promising candidate for further chemical modifications aimed at improving its therapeutic profile.

Another area of interest in the study of 5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol is its potential role in the development of anti-inflammatory drugs. A 2024 study published in Pharmaceutical Research demonstrated that derivatives of this compound exhibit significant inhibitory activity against pro-inflammatory cytokines, such as TNF-α and IL-6. The chloro and difluoromethyl substituents are believed to play a key role in modulating the compound's interaction with immune-related signaling pathways, suggesting its potential as a therapeutic agent for inflammatory diseases.

The molecular structure of 5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol also makes it a valuable tool for the study of drug metabolism and pharmacokinetics. The presence of multiple functional groups allows for the exploration of metabolic pathways and the identification of potential metabolites, which is critical for understanding the compound's behavior in vivo. Recent advancements in computational chemistry have enabled researchers to predict the metabolic fate of this compound using in silico models, providing insights into its stability and clearance in biological systems.

Furthermore, the compound's structural features have been leveraged in the development of novel pharmaceutical formulations. For instance, the hydroxymethyl group at the 6-position can be modified to enhance solubility and bioavailability, which is particularly important for oral drug delivery. Studies have shown that the incorporation of hydrophilic groups can improve the compound's dissolution rate, thereby increasing its systemic availability and therapeutic efficacy.

Despite its promising properties, the synthesis and application of 5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol present certain challenges. The chemical reactivity of the difluoromethyl group requires careful control during synthetic processes to avoid unwanted side reactions. Additionally, the compound's potential toxicity must be thoroughly evaluated in preclinical studies to ensure its safety for therapeutic use. Ongoing research is focused on optimizing synthetic routes to enhance yield and purity while minimizing the formation of byproducts.

Recent advancements in green chemistry have also influenced the synthesis of 5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol. Researchers are exploring catalytic methods and solvent-free reactions to reduce the environmental impact of its production. These approaches not only align with sustainable development goals but also offer cost-effective solutions for large-scale manufacturing, which is essential for translating laboratory discoveries into clinical applications.

In conclusion, 5-Amino-2-chloro-3-(difluoromethyl)pyridine-6-methanol represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and functional groups provide a versatile platform for the development of novel therapeutics targeting a wide range of diseases. As research continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.